3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide

• IUPAC Name: 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide
• InChI: InChI=1S/C16H16ClNO2/c1-3-20-14-8-6-13(7-9-14)18-16(19)12-5-4-11(2)15(17)10-12/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: FOBIKUJTABTCOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)C)Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide, also known as CEPM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cancer cell growth and inflammation. 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression and cell proliferation.
Biochemical and Physiological Effects
3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis (programmed cell death), and modulation of gene expression. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide is its high purity and yield, which makes it suitable for use in laboratory experiments. It is also relatively stable and easy to handle. However, one limitation is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide, including:
1. Further studies on its mechanism of action and potential targets for cancer treatment.
2. Development of more efficient synthesis methods for 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide.
3. Investigation of its potential use in combination with other drugs for cancer treatment.
4. Studies on its pharmacokinetics and pharmacodynamics in vivo.
5. Exploration of its potential use in the treatment of other diseases, such as inflammation and pain.
In conclusion, 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide is a promising compound with potential therapeutic applications in cancer treatment and other areas of medicine. Further research is needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

The synthesis of 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide involves a multi-step process that includes the reaction of 4-ethoxyaniline with 3-chloro-4-methylbenzoyl chloride in the presence of a base. The resulting intermediate is then reacted with ammonium acetate to form 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide. This method has been optimized for high yield and purity.

Scientific Research Applications

3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide has been studied for its potential therapeutic applications in various areas of medicine. One of the most promising areas is cancer treatment, where 3-chloro-N-(4-ethoxyphenyl)-4-methylbenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.